Cas no 1267863-82-0 (Dimethyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: Dimethyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1267863-82-0
• MF: C₅H₈N₄O
• MW: 140.143219947815
• CID: 5746479
• PubChem ID: 82207950
• Update Time: 2023-11-11

Dimethyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS010302797
• dimethyl-1h-1,2,3-triazole-4-carboxamide
• SCHEMBL3636288
• 1267863-82-0
• N,N-Dimethyl-1H-1,2,3-triazole-5-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, 1,5-dimethyl-
• Dimethyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C5H8N4O/c1-9(2)5(10)4-3-6-8-7-4/h3H,1-2H3,(H,6,7,8)
• InChI Key： ZLLVLYLZJCTFTC-UHFFFAOYSA-N
• SMILES： O=C(C1C=NNN=1)N(C)C

Computed Properties

• Exact Mass: 140.06981089g/mol
• Monoisotopic Mass: 140.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 329.8±44.0 °C(Predicted)
• pka: 14.58±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides